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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent inflammatory mediator derived from arachidonic acid via the
5-lipoxygenase pathway. It plays a crucial role in the pathogenesis of various inflammatory
diseases by stimulating leukocyte functions such as chemotaxis, aggregation, and adhesion.
14,15-dehydro Leukotriene B4 (14,15-DH-LTB4) is a related compound that acts as an LTB4
receptor antagonist. The accurate quantification of these eicosanoids is critical for research into
inflammatory processes and the development of novel therapeutics.

Enzyme-Linked Immunosorbent Assays (ELISAs) are a common method for the quantification
of LTB4 and its analogs in biological samples. These assays are typically designed as
competitive ELISAS, where the analyte in the sample competes with a labeled standard for
binding to a limited number of antibody sites. The concentration of the analyte is inversely
proportional to the signal generated.

This document provides detailed application notes on the specificity of ELISA kits relevant for
the detection of 14,15-dehydro LTB4, along with a comprehensive experimental protocol for a
competitive ELISA.

Specificity and Cross-Reactivity of LTB4 ELISA Kits

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b048610?utm_src=pdf-interest
https://www.benchchem.com/product/b048610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

As of the latest review, dedicated ELISA kits specifically for the quantification of 14,15-dehydro
Leukotriene B4 are not widely available. Therefore, researchers often rely on LTB4 ELISA kits
and assess their cross-reactivity with 14,15-DH-LTB4 and other related eicosanoids. The
specificity of an LTB4 ELISA kit is a critical parameter, as it determines the accuracy of the
measurements in complex biological samples containing multiple structurally similar lipid
mediators.

The following table summarizes the cross-reactivity of a commercially available Leukotriene B4
ELISA kit with various eicosanoids. This data is essential for interpreting results and
understanding the potential for interference from other analytes.
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Compound Cross-Reactivity (%)
Leukotriene B4 (LTB4) 100
Leukotriene B5 390
20-hydroxy Leukotriene B4 36
12-epi-Leukotriene B4 6.8
20-carboxy Leukotriene B4 2.3
6-trans Leukotriene B4 0.13
6-trans-12-epi Leukotriene B4 0.09
Resolvin D2 0.06
Resolvin D1 0.05
Arachidonic Acid 0.05
Prostaglandin F2a 0.05
12(S)-HETE 0.04
Prostaglandin E2 0.04
Leukotriene D4 <0.02
5(S)-HETE <0.01
5(R)-HETE <0.01
15(R)-HETE <0.01
15(S)-HETE <0.01
5,6-DIHETE <0.01
Glutathione <0.01
Leukotriene A4 <0.01
Leukotriene C4 <0.01
Leukotriene E4 <0.01
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19(R)-hydroxy Prostaglandin B2 <0.01

Eicos

 To cite this document: BenchChem. [Application Notes and Protocols: 14,15-dehydro
Leukotriene B4 ELISA Kit Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048610#14-15-dehydro-leukotriene-b4-elisa-kit-
specificity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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